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Compound of Interest

Compound Name: Diethyi citrate

Cat. No.: B140270

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
diethyl citrate.

Immediate Safety and Logistical Information

While diethyl citrate is not classified as a hazardous substance under the Globally
Harmonized System (GHS), it is imperative to handle its disposal with care to minimize
environmental impact and ensure compliance with all applicable regulations.[1][2] Improper
disposal can lead to contamination of water and soil.[3]

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling diethyl citrate waste.[4]

o Ventilation: Handle in a well-ventilated area to avoid inhalation of any potential vapors.[4][5]

o Storage: Store waste diethyl citrate in a tightly closed, properly labeled container in a cool,
dry, and well-ventilated area away from incompatible substances like oxidizing agents.[4]

o Spills: In case of a spill, absorb the material with an inert absorbent such as sand or
vermiculite and place it in a suitable container for disposal.[5]
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Diethyl Citrate Properties Relevant to Disposal

Property Value Citation
GHS Hazard Classification Not Classified [2]
CAS Number 77-93-0 [1]
Density 1.14 g/cm3 at 20 °C [1]
Incompatibilities Oxidizing agents [4]

Step-by-Step Disposal Procedures

The disposal of diethyl citrate must be conducted in accordance with federal, state, and local
regulations.[3][6] These regulations can vary significantly, so it is crucial to consult with your
institution's Environmental Health and Safety (EHS) office for specific guidance.

1. Waste Ildentification and Segregation:

o Determine if the diethyl citrate waste is pure or mixed with other chemicals.

« If mixed, the entire mixture may be classified as hazardous waste depending on the other
components.

» Do not mix diethyl citrate waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.[6]

2. Containerization and Labeling:

o Use a chemically compatible, leak-proof container for waste collection. If possible, use the
original container.[6]

e The container must be in good condition and securely sealed.

o Label the container clearly with "Waste Diethyl Citrate" and include any other components if
it is a mixture. Ensure the label is legible and securely attached.

3. On-Site Storage:

o Store the sealed waste container in a designated satellite accumulation area or central
hazardous waste storage area.
o Ensure the storage area is secure and away from drains and sources of ignition.[1]
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4. Disposal Arrangement:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.
¢ Provide the contractor with accurate information about the waste composition.

5. Regulatory Compliance:

» Disposal of chemical waste is governed by the Resource Conservation and Recovery Act
(RCRA) at the federal level in the United States, with state and local authorities often having
more stringent requirements.[7][8]

« |tis the responsibility of the waste generator to ensure that the waste is properly managed
from "cradle-to-grave."[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of diethyl
citrate.
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Caption: Decision workflow for the proper disposal of diethyl citrate waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of diethyl citrate, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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